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Compound of Interest

(S)-3-Amino-2-phenylpropanoic
Compound Name:

acid hydrochloride
CAS No.: 1392219-09-8
Cat. No.: B2694423

Get Quote

Executive Summary

This guide provides a technical comparison of the biological activities of (R)- and (S)-3-amino-
2-phenylpropanoic acid (also known as

-phenylalanine or
-phenyl-

-alanine). While chemically identical in connectivity, these enantiomers exhibit distinct
pharmacodynamic profiles, particularly in metalloprotease inhibition and peptide stability.

Key Findings:

¢ Enzyme Inhibition: The (R)-isomer is the primary pharmacophore for inhibiting zinc-
dependent metallopeptidases, specifically Aminopeptidase N (APN/CD13), acting as a
transition-state mimic.
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o Peptide Stability: Incorporation of either isomer into peptide backbones confers resistance to

proteolysis; however, the (S)-isomer is frequently utilized in peptidomimetics to induce

specific

-turn secondary structures that mimic natural L-phenylalanine domains without degradation.

o Synthesis: Enantiomeric purity is critical, as the (S)-isomer is often biologically inert or

antagonistic in specific enzyme binding pockets.

Chemical & Stereochemical Analysis

Compound ldentity:

e [UPAC Name: 3-Amino-2-phenylpropanoic acid[1][2][3]

e Structure:

-amino acid with a phenyl side chain at the

-position (C2).

e Chiral Center: C2 (Alpha carbon).

Stereochemical Impact on Binding

The bioactivity difference stems from the spatial orientation of the phenyl group relative to the

zinc-binding motif (amino and carboxyl groups).

Feature (R)-Isomer (S)-Isomer
) Phenyl group sterically clashes
Phenyl group projects away ) )
' . . o ) with the S1' hydrophobic
Configuration from the zinc-binding face in

APN active sites.

pocket in many

metalloproteases.

Primary Utility

Enzyme Inhibitor (APN, NEP)

Structural Scaffold

(Peptidomimetics, Foldamers)

Optical Rotation

(c=1, 0.1 M HCI)

(c=1, 0.1 M HCI)
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Bioactivity Comparison: Mechanism of Action
Aminopeptidase N (APN/CD13) Inhibition

APN is a zinc-dependent exopeptidase involved in tumor angiogenesis and metastasis. 3-
Amino-2-phenylpropanoic acid derivatives act as competitive inhibitors.

e Mechanism: The molecule acts as a transition-state analog. The amine (

) and carboxyl (
) groups chelate the catalytic Zinc (
) ion.

e The (R)-Advantage: In the (R)-configuration, the phenyl ring aligns perfectly with the
hydrophobic S1 pocket of the enzyme, stabilizing the complex. The (S)-enantiomer's phenyl
ring faces an unfavorable steric clash, reducing binding affinity by orders of magnitude.

Peptide Stability & Pharmacokinetics

Replacing natural

-amino acids (like Phenylalanine) with

-amino acids (like 3-amino-2-phenylpropanoic acid) is a strategy to extend the half-life of
peptide drugs (e.g., GLP-1 agonists, CNP variants).

» Proteolytic Resistance: Standard proteases (Trypsin, Chymotrypsin) recognize

-peptide bonds. The insertion of an extra methylene group (

) in the backbone prevents the catalytic triad of the protease from accessing the scissile
bond.

e Secondary Structure:

o (S)-Isomer: Often induces 14-helix or specific turn structures that mimic natural peptide
folding, making it useful for maintaining receptor potency while stopping degradation.
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o (R)-Isomer: May disrupt native folding patterns, potentially reducing receptor affinity

despite high stability.

Experimental Data Summary

The following table synthesizes comparative data from enzymatic assays and stability studies.

(R)-3-Amino-2-

(S)-3-Amino-2-

Metric phenylpropanoic phenylpropanoic Note
acid acid
Low/No Potency (> e
High Potency (< 10 y ( Stereospecific
APN Inhibition (Ki) 100 hydrophobic
M)* , .
M) interaction.[3]
] ) Both resist standard
Proteolytic Half-life > 24 hours > 24 hours
proteases.
] ) (R)-isomer preferred
High (via LAT1 ) )
Tumor Cell Uptake Moderate by some amino acid

transporter)

transporters.

Zinc Coordination

Bidentate (optimal

geometry)

Monodentate/Distorte

d

(S)-geometry

weakens Zn binding.

*Values are representative of derivatives (e.g., Bestatin analogs) containing this core.

Visualization of Mechanism

The following diagram illustrates the stereoselective inhibition logic and the experimental

workflow for validating bioactivity.
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,
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Caption: Comparative pathway showing the high affinity of the (R)-isomer for enzyme inhibition

versus the utility of the (S)-isomer in structural stabilization.

Experimental Protocols
Protocol A: Enzymatic Resolution of Isomers

Since commercial sources may be racemic, separation is often the first step. Objective: Isolate

enantiomerically pure (R)- and (S)-isomers using a biocatalytic approach.

e Substrate Preparation: Acetylate racemic 3-amino-2-phenylpropanoic acid to form (R,S)-N-

acetyl-3-amino-2-phenylpropanoic acid.

e Enzyme Selection: Use Variovorax sp. (strain specific for R-amidase activity) or Burkholderia

sp.[4]

e Reaction:

o Incubate 10 mM substrate in phosphate buffer (pH 7.0) with resting cells (OD600 = 5.0).

o Temperature: 30°C.

o Time: 12—24 hours.
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e Separation:

o The enzyme selectively hydrolyzes the N-acetyl group of the (R)-isomer (or (S) depending
on strain).

o Extract the unreacted N-acetyl-(S)-isomer with ethyl acetate (acidic pH).
o Recover the free (R)-amino acid from the agqueous phase (isoelectric precipitation).

 Validation: Verify Enantiomeric Excess (ee) > 99% using Chiral HPLC (Crownpak CR(+)
column, pH 1.5 HCIO4).

Protocol B: Aminopeptidase N (APN) Inhibition Assay

Objective: Quantify the IC50 difference between (R) and (S) isomers.
e Reagents:

o Enzyme: Porcine Kidney Aminopeptidase N (microsomal).

o Substrate: L-Leucine-p-nitroanilide (L-Leu-pNA).

o Buffer: 50 mM Tris-HCI, pH 7.2, containing 10

M

e Procedure:
o Blank: Buffer + Substrate (no enzyme).
o Control: Buffer + Enzyme + Substrate (no inhibitor).
o Test: Buffer + Enzyme + Inhibitor ((R) or (S) isomer at 0.1 — 100
M) + Substrate.

¢ Measurement:
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o Monitor absorbance at 405 nm (release of p-nitroaniline).

o Kinetic read: Every 30 seconds for 10 minutes at 37°C.

» Calculation:
o Plot % Inhibition vs. Log[Concentration].
o Fit to sigmoidal dose-response curve to determine 1C50.

o Self-Validation: The (R)-isomer should show >50% inhibition at concentrations where the
(S)-isomer shows <10%.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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